Cas no 1247720-50-8 (6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine)

• Product Name: 6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine
• CAS No: 1247720-50-8
• MF: C₉H₉BrFN
• MW: 230.076864957809
• CID: 5157940
• PubChem ID: 61382822
• Update Time: 2025-10-11

6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine
• 6-Bromo-4-fluoro-indan-1-ylamine

• Inchi： 1S/C9H9BrFN/c10-5-3-7-6(8(11)4-5)1-2-9(7)12/h3-4,9H,1-2,12H2
• InChI Key： GQUXKZDCZSWEDG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(CC2)N)F

Computed Properties

• Exact Mass: 228.99024g/mol
• Monoisotopic Mass: 228.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26

Additional information on 6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine

6-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine: A Comprehensive Overview

6-Bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine, also known by its CAS number 1247720-50-8, is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of indole derivatives, which have been extensively studied for their diverse biological activities and structural versatility. The presence of bromine and fluorine substituents at specific positions on the indene ring introduces unique electronic and steric properties, making it a valuable molecule for further research and development.

The structure of 6-bromo-4-fluoro-2,3-dihydro-1H-inden-1-amine consists of a bicyclic framework with an indene core. The indene system is characterized by a fused benzene ring and a five-membered ring containing one nitrogen atom. The substitution pattern at positions 6 (bromine) and 4 (fluorine) plays a crucial role in determining the compound's chemical reactivity and biological profile. The amino group (-NH₂) at position 1 adds to the molecule's functional diversity, enabling it to participate in various chemical transformations and interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-4-fluoro derivatives, including this compound. Researchers have employed methodologies such as Suzuki coupling, Buchwald-Hartwig amination, and other cross-coupling reactions to construct the indene framework with precise regioselectivity. These techniques not only enhance the yield but also allow for the incorporation of diverse substituents, expanding the scope of potential applications.

In terms of biological activity, 6-bromo-substituted indole derivatives have shown promise in modulating various cellular pathways. For instance, studies have demonstrated that such compounds can act as inhibitors of kinases, proteases, and other enzymes associated with diseases like cancer, inflammation, and neurodegenerative disorders. The presence of both bromine and fluorine atoms in 6-bromo-4-fluoro-inden-amine further enhances its potential as a lead compound for drug development.

The electronic properties of this compound are influenced by the electron-withdrawing effects of bromine and fluorine substituents. These effects can modulate the molecule's ability to interact with biological targets, such as receptors or enzymes. Computational studies using molecular docking and quantum mechanics have provided insights into the binding modes and energetics of this compound with various protein targets, aiding in its optimization for therapeutic applications.

In addition to its pharmacological relevance, 6-bromo-4-fluoro-inden-amine has been explored for its role in materials science. Its unique electronic configuration makes it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers or integrate into conjugated systems for enhanced electronic performance.

The synthesis of this compound involves multi-step processes that require meticulous control over reaction conditions to ensure high purity and yield. Key steps include the formation of the indene core through cyclization reactions followed by selective substitution at specific positions using electrophilic aromatic substitution or nucleophilic aromatic substitution techniques. The use of transition metal catalysts has significantly improved the efficiency of these reactions.

In conclusion, CAS No 1247720508, or 6-bromo-4-fluoro strong>-< strong >inden strong > -amine , represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its structural features make it an attractive candidate for both medicinal chemistry and materials science applications. As research continues to uncover new insights into its properties and functions, this compound is poised to play a pivotal role in advancing innovative solutions in these fields.